Cas no 30567-86-3 ((2-Methoxyphenyl)(4-methoxyphenyl)methanol)

• Product Name: (2-Methoxyphenyl)(4-methoxyphenyl)methanol
• CAS No: 30567-86-3
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 2111062
• Update Time: 2025-07-21

(2-Methoxyphenyl)(4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-methoxyphenyl)(4-methoxyphenyl)methanol
• 2,4'-Dimethoxybenzhydrol
• PZTCHFCMZOXVNP-UHFFFAOYSA-N
• (4-methoxyphenyl)(2-methoxyphenyl)methanol
• (4-Methoxyphenyl)-(2-methoxyphenyl)methanol
• (2-Methoxyphenyl)(4-methoxyphenyl)methanol

• Inchi： 1S/C15H16O3/c1-17-12-9-7-11(8-10-12)15(16)13-5-3-4-6-14(13)18-2/h3-10,15-16H,1-2H3
• InChI Key： PZTCHFCMZOXVNP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)C1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 236
• Topological Polar Surface Area: 38.7

Additional information on (2-Methoxyphenyl)(4-methoxyphenyl)methanol

Comprehensive Analysis of (2-Methoxyphenyl)(4-methoxyphenyl)methanol (CAS No. 30567-86-3): Properties, Applications, and Industry Trends

(2-Methoxyphenyl)(4-methoxyphenyl)methanol, identified by its CAS No. 30567-86-3, is a versatile aromatic alcohol compound with significant relevance in organic synthesis and specialty chemical applications. This compound features two methoxy-substituted phenyl rings attached to a central methanol group, imparting unique physicochemical properties. Its molecular structure, C15H16O3, offers a balance of lipophilicity and polarity, making it valuable for intermediates in pharmaceuticals, fragrances, and advanced material research.

Recent trends in green chemistry and sustainable synthesis have heightened interest in compounds like (2-Methoxyphenyl)(4-methoxyphenyl)methanol. Researchers are exploring its role in catalytic reactions, such as asymmetric hydrogenation, to minimize waste and energy consumption. The compound’s methoxy groups enhance electron density, facilitating its use in cross-coupling reactions—a hot topic in AI-driven drug discovery and high-throughput screening platforms.

From an industrial perspective, CAS No. 30567-86-3 is gaining traction due to its potential in OLED materials and liquid crystal displays (LCDs). Its structural rigidity and optical properties align with the demand for energy-efficient technologies, a frequent search query among material scientists. Additionally, its derivatization into UV stabilizers addresses growing concerns about photodegradation in polymers—a key issue in sustainable packaging discussions.

Analytical techniques for characterizing (2-Methoxyphenyl)(4-methoxyphenyl)methanol include HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity for high-end applications. Regulatory compliance with REACH and FDA guidelines further underscores its suitability for cosmetic formulations, where methoxy-aromatics are prized for stability and mildness.

In summary, 30567-86-3 exemplifies innovation at the intersection of fine chemicals and emerging technologies. Its adaptability to bio-based synthesis and alignment with circular economy principles position it as a compound of enduring scientific and commercial interest.